Cas no 1040526-12-2 (Lp-533401 hcl)

• Product Name: Lp-533401 hcl
• CAS No: 1040526-12-2
• MF: C₂₇H₂₃ClF₄N₄O₃
• MW: 562.943139314651
• MDL: MFCD18803629
• CID: 2180444
• Update Time: 2025-07-17

Lp-533401 hcl Chemical and Physical Properties

Names and Identifiers

• Lp-533401 hcl
• L-​Phenylalanine, 4-​[2-​amino-​6-​[2,​2,​2-​trifluoro-​1-​(3'-​fluoro[1,​1'-​biphenyl]​-​4-​yl)​ethoxy]​-​4-​pyrimidinyl]​-​, hydrochloride (1:1)
• LP533401 hcl
• L-phenylalanine, 4-[2-amino-6-[2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)ethoxy]-4-pyrimidinyl]-, Hydrochloride (1:1) LP533401 hcl
• LP-533401 hydrochloride

• MDL： MFCD18803629
• Inchi： 1S/C27H22F4N4O3.ClH/c28-20-3-1-2-19(13-20)16-8-10-18(11-9-16)24(27(29,30)31)38-23-14-22(34-26(33)35-23)17-6-4-15(5-7-17)12-21(32)25(36)37;/h1-11,13-14,21,24H,12,32H2,(H,36,37)(H2,33,34,35);1H/t21-,24?;/m0./s1
• InChI Key： BHBWZCUMIXCDPM-CHXZROHQSA-N
• SMILES： Cl.FC(C(C1C=CC(C2C=CC=C(C=2)F)=CC=1)OC1=CC(C2C=CC(=CC=2)C[C@@H](C(=O)O)N)=NC(N)=N1)(F)F

Lp-533401 hcl Security Information

• Storage Condition：4°C, sealed storage, away from moisture

Additional information on Lp-533401 hcl

Introduction to Compound with CAS No. 1040526-12-2 and Product Name Lp-533401 HCl

The compound with the CAS number 1040526-12-2 and the product name Lp-533401 HCl represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in drug development. The chemical entity, characterized by its precise molecular formula and stereochemistry, is being extensively studied for its pharmacological effects and mechanisms of action.

Recent research in the domain of medicinal chemistry has highlighted the importance of Lp-533401 HCl in modulating various biological pathways. Studies have demonstrated that this compound exhibits potent activity in preclinical models, suggesting its suitability for therapeutic intervention in several diseases. The hydrochloride salt form, Lp-533401 HCl, enhances the solubility and bioavailability of the active moiety, making it a promising candidate for further clinical development.

The structural framework of 1040526-12-2 incorporates novel functional groups that contribute to its distinctive pharmacological profile. These functional groups are strategically positioned to interact with biological targets, thereby eliciting specific responses. The compound’s ability to bind to receptors and enzymes with high affinity has been a focal point of investigation. This binding affinity is critical for ensuring that the drug reaches its target site effectively and maintains its therapeutic efficacy.

In the context of current pharmaceutical research, Lp-533401 HCl is being explored for its potential in treating conditions associated with inflammation and immune dysregulation. Preliminary findings indicate that this compound can modulate cytokine production and immune cell function, offering a novel approach to managing chronic inflammatory diseases. The ability of 1040526-12-2 to interfere with key signaling pathways involved in inflammation makes it a compelling subject for further study.

The synthesis of Lp-533401 HCl involves sophisticated chemical methodologies that ensure high purity and yield. Advanced synthetic techniques, including catalytic hydrogenation and chiral resolution, are employed to obtain the desired enantiomerically pure form. These synthetic strategies are crucial for maintaining the integrity of the compound’s pharmacological properties throughout the manufacturing process.

One of the most intriguing aspects of 1040526-12-2 is its potential to serve as a scaffold for derivative compounds. By modifying specific functional groups or introducing new ones, researchers can generate analogs with enhanced potency or altered pharmacokinetic profiles. This flexibility makes Lp-533401 HCl an attractive starting point for structure-based drug design initiatives.

Regulatory considerations play a pivotal role in the development of new pharmaceutical entities like Lp-533401 HCl. Compliance with Good Manufacturing Practices (GMP) and adherence to international guidelines ensures that the compound meets stringent quality standards before it reaches clinical trials. Safety assessments, including toxicity studies and pharmacokinetic evaluations, are conducted to evaluate the compound’s potential risks and benefits.

The future prospects of 1040526-12-2 appear promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this field. The integration of computational modeling and high-throughput screening technologies will further enhance the discovery and optimization process.

In summary, the compound identified by CAS number 1040526-12-2 and marketed as Lp-533401 HCl represents a significant advancement in pharmaceutical chemistry. Its unique structural features, potent biological activity, and potential therapeutic applications make it a valuable asset in modern drug development. As research continues to uncover new insights into its properties, this compound is poised to play a crucial role in addressing unmet medical needs.